2-Butene

2-Butene (CAS 107-01-7) is a four-carbon internal olefin that exists as a mixture of cis and trans isomers. As a fundamental petrochemical building block, it is primarily sourced from the C4 fraction of steam cracking or fluid catalytic cracking after the extraction of butadiene and isobutylene (forming Raffinate-2). Its internal double bond dictates its distinct thermodynamic stability and reactivity profile compared to terminal alpha-olefins like 1-butene. In industrial procurement, 2-butene is highly valued as a dedicated precursor for sec-butanol, methyl ethyl ketone (MEK), high-octane alkylate for motor fuels, and on-purpose propylene via olefin metathesis [1].

Substituting 2-butene with its terminal isomer, 1-butene, or its branched isomer, isobutylene, fundamentally alters downstream reaction pathways and product yields. Because 1-butene is a terminal olefin, it is highly reactive in coordination polymerizations (e.g., LLDPE production) and fails to undergo productive cross-metathesis with ethylene to form propylene without prior isomerization. Conversely, isobutylene forms tertiary carbocations under acidic conditions, leading to tert-butanol rather than the sec-butanol derived from 2-butene. Consequently, buyers must procure specific 2-butene purities to ensure correct regioselectivity in hydration, prevent non-productive metathesis, and maximize the Research Octane Number (RON) in alkylation processes [1].

Cross-Metathesis Propylene Selectivity

In the catalytic cross-metathesis with ethylene, 2-butene is the active and required C4 olefin for generating propylene. Industrial OCT processes demonstrate that the reaction of 2-butene with ethylene yields propylene at approximately 100% molar selectivity based on the normal C4 converted. In contrast, 1-butene does not undergo productive metathesis with ethylene to form propylene; it either remains unreacted or undergoes non-productive reactions unless an upstream double-bond isomerization catalyst is employed to convert it to 2-butene first [1].

Procuring pure 2-butene for metathesis eliminates the need for expensive isomerization guard beds and prevents yield losses associated with 1-butene side reactions.

Alkylate RON in Isobutane Alkylation

In the acid-catalyzed alkylation of isobutane to produce high-octane gasoline blendstocks, the specific butene isomer dictates the quality of the resulting alkylate. Alkylation using 2-butene generates the highest octane product among the C4 olefins, achieving a Research Octane Number (RON) typically between 96.0 and 98.8 under optimal conditions. By comparison, 1-butene alkylate generally yields a lower RON (approximately 92-93) unless the process conditions facilitate extensive in-situ isomerization of 1-butene to 2-butene prior to alkylation [1].

Refineries prioritizing premium, high-octane gasoline blendstocks must select 2-butene-rich feedstocks to maximize the RON of the final alkylate.

sec-Butanol Hydration Selectivity

The industrial production of sec-butanol (a precursor to methyl ethyl ketone, MEK) relies on the acid-catalyzed hydration of normal butenes. 2-Butene undergoes hydration to yield sec-butanol exclusively. In contrast, the branched isomer isobutylene hydrates to form tert-butanol. Because of this divergence in carbocation stability and product formation, mixed C4 streams must be depleted of isobutylene to yield a pure Raffinate-2 stream (rich in 2-butene) for sec-butanol production [1].

Procuring pure 2-butene (or isobutylene-free Raffinate-2) is mandatory for sec-butanol/MEK synthesis to prevent contamination from tert-butanol.

Superfractionation Boiling Point Advantage

The separation of C4 olefin isomers relies heavily on their boiling point differentials. 2-Butene (comprising trans-2-butene at 0.9 °C and cis-2-butene at 3.7 °C) has a significantly higher boiling point than 1-butene (-6.3 °C) and isobutylene (-6.9 °C). Because the boiling point difference between 1-butene and isobutylene is a mere 0.6 °C, direct distillation is impractical. However, the ~7 to 10 °C differential between 2-butene and the lighter C4 olefins allows 2-butene to be efficiently separated as a bottoms product in superfractionation columns [1].

The distinct boiling point of 2-butene dictates the design of C4 fractionation trains, allowing buyers to procure high-purity 2-butene bottoms without the extreme separation costs associated with 1-butene/isobutylene splitting.

Propylene Production via OCT

Where 2-butene is the right choice: Facilities employing Olefins Conversion Technology (OCT) to produce propylene via cross-metathesis with ethylene. Procuring high-purity 2-butene ensures ~100% selectivity to propylene, avoiding the non-productive reactions and mandatory isomerization steps required when using 1-butene [1].

High-Octane Alkylate Synthesis

Where 2-butene is the right choice: Refineries producing premium gasoline blendstocks via isobutane alkylation. 2-Butene is prioritized over 1-butene and isobutylene because it yields the highest Research Octane Number (RON > 96) alkylate, directly improving the anti-knock index of the final fuel blend [2].

sec-Butanol and MEK Manufacturing

Where 2-butene is the right choice: Chemical plants synthesizing sec-butanol as an intermediate for MEK. Using 2-butene ensures 100% regioselectivity to the secondary alcohol, completely avoiding the tert-butanol contamination that occurs if isobutylene is present in the feedstock [3].

Superfractionation C4 Recovery

Where 2-butene is the right choice: Procurement scenarios requiring highly pure C4 olefins without the prohibitive costs of cryogenic separation. The ~7-10 °C boiling point advantage of 2-butene over 1-butene allows it to be cleanly recovered as a bottoms product in standard superfractionation columns [4].